Cas no 2171423-62-2 (2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-1-methylcyclohexane-1-carboxylic acid)

• Product Name: 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-1-methylcyclohexane-1-carboxylic acid
• CAS No: 2171423-62-2
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6289333
• PubChem ID: 165509483
• Update Time: 2025-05-22

2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-1-methylcyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-1-methylcyclohexane-1-carboxylic acid
• 2171423-62-2
• 2-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-1-methylcyclohexane-1-carboxylic acid
• EN300-1548872

• Inchi： 1S/C27H32N2O5/c1-17(15-24(30)29-23-13-7-8-14-27(23,2)25(31)32)28-26(33)34-16-22-20-11-5-3-9-18(20)19-10-4-6-12-21(19)22/h3-6,9-12,17,22-23H,7-8,13-16H2,1-2H3,(H,28,33)(H,29,30)(H,31,32)/t17-,23?,27?/m1/s1
• InChI Key： RZICWNDXKZQJRK-NGHQZDAHSA-N
• SMILES： OC(C1(C)CCCCC1NC(C[C@@H](C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 735
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 105Ų

Additional information on 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-1-methylcyclohexane-1-carboxylic acid

Compound 2171423-62-2: A Comprehensive Overview

The compound with CAS No. 2171423-62-2, named 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-1-methylcyclohexane-1-carboxylic acid, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound is notable for its complex structure, which combines elements of amino acids, cyclic structures, and protective groups, making it a valuable tool in fields such as pharmaceuticals, biotechnology, and materials science.

Structure and Synthesis: The molecule's structure is characterized by a cyclohexane ring substituted with a methyl group and a carboxylic acid moiety. The side chain includes a butanamide group with an (R)-configured amino group protected by a fluorenylmethoxycarbonyl (Fmoc) group. This protection strategy is commonly used in peptide synthesis to prevent unwanted side reactions during the assembly of complex molecules. The synthesis of this compound likely involves multi-step organic reactions, including nucleophilic substitutions, amide bond formations, and stereo-specific syntheses to achieve the desired configuration at the chiral center.

Applications in Pharmaceutical Research: Recent studies have highlighted the potential of this compound in drug discovery and development. Its structure suggests it could serve as a building block for peptide-based drugs or as an intermediate in the synthesis of more complex bioactive molecules. The presence of the Fmoc group makes it particularly useful in solid-phase peptide synthesis (SPPS), where controlled deprotection steps are crucial for constructing peptides with specific sequences and stereochemistry.

Biotechnological Implications: In the realm of biotechnology, this compound may find applications in enzyme engineering and protein modification. The Fmoc-amino acid derivatives are often used as substrates for studying enzymatic activities or as components in bioconjugation reactions. Its unique structure could also make it a candidate for investigating interactions within protein-protein interfaces or for designing novel enzyme inhibitors.

Materials Science Applications: Beyond biology, this compound could contribute to advancements in materials science. Its structural features might make it suitable for use in polymer chemistry, where controlled polymerization techniques require specific monomers with defined functional groups. Additionally, the molecule's stereochemistry could be exploited in the development of chiral materials or catalysts with enhanced selectivity.

Recent Research Findings: Recent research has focused on optimizing the synthesis pathways of similar compounds to improve yield and purity. Innovations in catalytic asymmetric synthesis have enabled more efficient construction of chiral centers, which is critical for this compound's production. Furthermore, advancements in analytical techniques such as NMR spectroscopy and mass spectrometry have enhanced our ability to characterize such complex molecules accurately.

Environmental Considerations: As with any chemical compound, understanding its environmental impact is crucial. Studies on its degradation pathways and bioaccumulation potential are essential to ensure sustainable practices during its production and application. Researchers are increasingly adopting green chemistry principles to minimize waste and energy consumption in synthetic processes involving such compounds.

In conclusion, 2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-1-methylcyclohexane-1-carboxylic acid (CAS No. 2171423-62-2) represents a versatile molecule with diverse applications across multiple disciplines. Its intricate structure and functional groups position it as a valuable asset in contemporary scientific research and industrial innovation.